1-methyl-1H-1,3-benzodiazole-6-sulfonyl fluoride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-Methyl-1H-1,3-benzodiazole-6-sulfonyl fluoride (MBSF) is a chemical compound widely used in scientific research. It is a fluorinated sulfonyl derivative of 1-methyl-1H-1,3-benzodiazole, a heterocyclic aromatic compound with a wide range of applications. MBSF is known for its ability to selectively bind to certain proteins, making it a useful tool for studying their structure and function.
Mechanism of Action
1-methyl-1H-1,3-benzodiazole-6-sulfonyl fluoride works by binding to proteins through a process called “fluoride binding”. This involves the transfer of a fluoride ion from the this compound molecule to a protein, forming a strong bond between the two molecules. This binding is highly specific, meaning that only certain proteins will bind to this compound.
Biochemical and Physiological Effects
This compound is not known to have any adverse biochemical or physiological effects. It is widely used in scientific research, and is considered to be safe for use in laboratory experiments.
Advantages and Limitations for Lab Experiments
1-methyl-1H-1,3-benzodiazole-6-sulfonyl fluoride has several advantages for laboratory experiments. It is highly selective, meaning that it will only bind to certain proteins. It is also relatively non-toxic, making it safe for use in experiments. However, it is not as effective as some other compounds at binding to proteins, and it is not suitable for use in experiments involving high temperatures.
Future Directions
There are several potential future directions for research involving 1-methyl-1H-1,3-benzodiazole-6-sulfonyl fluoride. These include the development of new methods for synthesising this compound, the development of new techniques for studying protein-1-methyl-1H-1,3-benzodiazole-6-sulfonyl fluoride interactions, and the exploration of new applications for this compound, such as drug design. Additionally, further research is needed to determine the long-term effects of this compound on proteins and other molecules.
Synthesis Methods
1-methyl-1H-1,3-benzodiazole-6-sulfonyl fluoride can be synthesised from 1-methyl-1H-1,3-benzodiazole (MBD) and 6-chloro-2-sulfonamido-1-methyl-1H-1,3-benzodiazole (CSMBD). The reaction of MBD and CSMBD can be carried out in a solvent, such as acetonitrile, at room temperature. The reaction yields this compound as a white solid.
Scientific Research Applications
1-methyl-1H-1,3-benzodiazole-6-sulfonyl fluoride has a wide range of scientific applications, including protein and enzyme analysis, drug design, and biochemistry. It can be used to selectively bind to certain proteins, allowing researchers to study their structure and function. It is also used to study the interactions between proteins and other molecules, such as drugs.
Properties
IUPAC Name |
3-methylbenzimidazole-5-sulfonyl fluoride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7FN2O2S/c1-11-5-10-7-3-2-6(4-8(7)11)14(9,12)13/h2-5H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FBAZTTAJVXSGRH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=NC2=C1C=C(C=C2)S(=O)(=O)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7FN2O2S |
Source
|
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.22 g/mol |
Source
|
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.